Cas no 2227853-80-5 (rac-(1R,3R)-3-(2-methoxy-4-methylphenyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-3-(2-methoxy-4-methylphenyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2227853-80-5
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 5992524
• PubChem ID: 96243471
• Update Time: 2025-05-19

rac-(1R,3R)-3-(2-methoxy-4-methylphenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(2-methoxy-4-methylphenyl)-2,2-dimethylcyclopropylmethanamine
• 2227853-80-5
• rac-[(1R,3R)-3-(2-methoxy-4-methylphenyl)-2,2-dimethylcyclopropyl]methanamine
• EN300-1743547

• Inchi： 1S/C14H21NO/c1-9-5-6-10(12(7-9)16-4)13-11(8-15)14(13,2)3/h5-7,11,13H,8,15H2,1-4H3/t11-,13-/m1/s1
• InChI Key： ZLOSSAWZCBJUPJ-DGCLKSJQSA-N
• SMILES： O(C)C1C=C(C)C=CC=1[C@@H]1[C@@H](CN)C1(C)C

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Additional information on rac-(1R,3R)-3-(2-methoxy-4-methylphenyl)-2,2-dimethylcyclopropylmethanamine

Racemic (1R,3R)-3-(2-Methoxy-4-Methylphenyl)-2,2-Dimethylcyclopropylmethanamine: A Comprehensive Overview

The compound rac-(1R,3R)-3-(2-methoxy-4-methylphenyl)-2,2-dimethylcyclopropylmethanamine, with CAS number 2227853-80-5, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry and structural features, which make it a valuable subject for research and development in various applications. The molecule's structure includes a cyclopropane ring substituted with a methoxy group at the 2-position and a methyl group at the 4-position on the phenyl ring, along with two methyl groups attached to the cyclopropane ring. These structural elements contribute to its distinctive chemical properties and potential biological activities.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of compounds like rac-(1R,3R)-3-(2-methoxy-4-methylphenyl)-2,2-dimethylcyclopropylmethanamine. The racemic nature of this compound indicates that it exists as a mixture of enantiomers, which can have different pharmacokinetic and pharmacodynamic profiles. Researchers have explored the synthesis of enantiomerically pure versions of this compound to better understand its stereochemical influence on biological systems. For instance, advancements in asymmetric synthesis techniques have enabled the selective preparation of (1R,3R) and (1S,3S) enantiomers, providing valuable insights into their individual contributions to molecular interactions.

The synthesis of rac-(1R,3R)-3-(2-methoxy-4-methylphenyl)-2,2-dimethylcyclopropylmethanamine involves a series of intricate organic reactions. Key steps include the formation of the cyclopropane ring through [2+1] cycloaddition reactions or other cyclopropanation methods. The substitution pattern on the phenyl ring is achieved through directed metallation or Suzuki coupling reactions, ensuring precise control over the regiochemistry. The introduction of the methoxy and methyl groups is typically carried out via nucleophilic aromatic substitution or Friedel-Crafts alkylation reactions. These synthetic strategies not only highlight the versatility of modern organic chemistry but also underscore the importance of controlling stereochemistry during synthesis.

Recent research has focused on exploring the potential applications of rac-(1R,3R)-3-(2-methoxy-4-methylphenyl)-2,2-dimethylcyclopropylmethanamine in drug discovery. The compound's unique structure suggests that it may act as a lead molecule for developing novel therapeutic agents targeting specific biological pathways. For example, studies have investigated its ability to modulate G-protein coupled receptors (GPCRs), which are critical targets for treating various diseases such as cardiovascular disorders and central nervous system diseases. Preclinical data indicate that this compound exhibits potent activity against certain receptor subtypes while showing minimal off-target effects.

In addition to its pharmacological applications, rac-(1R,3R)-3-(2-methoxy-4-methylphenyl)-2,2-dimethylcyclopropylmethanamine has also been studied for its role in materials science. The cyclopropane ring's inherent strain provides opportunities for developing novel materials with unique mechanical or electronic properties. Researchers have explored its use as a building block for constructing advanced polymers or supramolecular assemblies with tailored functionalities.

The physical properties of rac-(1R,3R)-3-(2-methoxy-4-methylphenyl)-dimethylcyclopropylmethanamine are also significant considerations in its characterization and application. Its melting point and solubility profiles are influenced by both its hydrophobicity and steric hindrance introduced by the cyclopropane ring and substituents. These properties make it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry.

Furthermore, computational studies have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that certain substituents on the phenyl ring significantly influence electron distribution within the molecule. This understanding has facilitated rational design strategies for optimizing its chemical reactivity and biological activity.

In conclusion, rac-(1R,3R)-dimethylcyclopropylmethanamine, with CAS number 2227853-80-5 stands as a prime example of how complex organic molecules can serve as valuable tools in advancing scientific knowledge across multiple disciplines. Its unique structure offers opportunities for exploring novel synthetic methodologies while providing potential leads for drug development and materials science applications.